1-((1-(Benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(2,3-dimethoxyphenyl)urea

• IUPAC Name: 1-[[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]methyl]-3-(2,3-dimethoxyphenyl)urea
• InChI: InChI=1S/C22H26N4O4/c1-28-19-9-5-7-17(20(19)29-2)24-21(27)23-14-15-10-12-26(13-11-15)22-25-16-6-3-4-8-18(16)30-22/h3-9,15H,10-14H2,1-2H3,(H2,23,24,27)
• InChI Key: XAZNWGXLJAZKDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NCC2CCN(CC2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H26N4O4
• Molecular Weight: 410.5 g/mol
• CAS No.: 1797725-84-8

Description

1-((1-(Benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)-3-(2,3-dimethoxyphenyl)urea is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.474. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Pharmacological Potential

A study focused on the development of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, aiming to optimize pharmacophoric interactions for antiacetylcholinesterase activity, highlights the potential of urea derivatives in targeting enzymes relevant to neurological disorders (Vidaluc et al., 1995). The research underlines the significance of urea functionalities in modulating biological activities, suggesting that compounds similar to the one could be explored for enzyme inhibition capabilities.

Synthesis and Chemical Properties

Another dimension of research on related compounds involves their synthesis and exploration of their chemical properties. For instance, the creation of cyclic dipeptidyl ureas, as described by Sañudo et al. (2006), demonstrates the chemical versatility of urea derivatives in forming novel heterocyclic structures (Sañudo et al., 2006). This insight is particularly relevant for the development of new pharmaceuticals or research tools.

Role in Modulating Biological Processes

Compounds featuring urea moieties have also been evaluated for their role in modulating biological processes, such as influencing receptor activity or contributing to the understanding of disease mechanisms. For example, research on selective antagonism at orexin receptors with compounds featuring urea functionalities illustrates the potential therapeutic implications for eating disorders and possibly other compulsive conditions (Piccoli et al., 2012).